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Compound of Interest

Compound Name: 1,5-Diphenylcarbazone

Cat. No.: B7855421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for 1,5-
Diphenylcarbazone, a chemical compound utilized in various analytical and research

applications. The following sections detail its properties, potential hazards, safe handling

procedures, and emergency response protocols to ensure the well-being of laboratory

personnel and the integrity of research.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,5-Diphenylcarbazone is

presented below. These properties are crucial for understanding its behavior and for making

informed decisions regarding its storage and handling.
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Property Value Reference

Molecular Formula C₁₃H₁₂N₄O [1][2]

Molecular Weight 240.26 g/mol [1]

Appearance
Orange to red crystalline

powder or flakes
[1]

Melting Point 153-157 °C [1]

Solubility

Insoluble in water. Soluble in

hot alcohol, acetone, and

glacial acetic acid.

[1]

Vapor Density 8.28 [1]

Toxicological Data
1,5-Diphenylcarbazone is classified as a hazardous substance and presents several health

risks upon exposure. The primary hazards are irritation to the skin, eyes, and respiratory

system. While specific quantitative toxicity studies on 1,5-Diphenylcarbazone are not readily

available in the public domain, the following table summarizes the known health effects based

on available Safety Data Sheets (SDS).[1][2]
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Hazard Description First Aid Measures

Eye Irritation Causes serious eye irritation.

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

Skin Irritation

Causes skin irritation. May be

harmful if absorbed through

the skin.

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. Get

medical attention if irritation

develops.

Inhalation
May cause respiratory tract

irritation.

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical attention.

Ingestion

May be harmful if swallowed.

May cause irritation of the

digestive tract.

Do NOT induce vomiting. If

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately.

Experimental Protocols:

Detailed experimental protocols for the toxicological testing of 1,5-Diphenylcarbazone are not

publicly available. However, standardized guidelines for assessing chemical hazards, such as

those provided by the Organisation for Economic Co-operation and Development (OECD) and

the U.S. Food and Drug Administration (FDA), are typically followed. These include:
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Skin Irritation/Corrosion: Tests are generally conducted on animals (e.g., rabbits) by applying

the substance to a small patch of skin and observing for signs of erythema (redness) and

edema (swelling) over a period of time.

Eye Irritation/Corrosion: A small amount of the substance is applied to the eye of an animal

(e.g., a rabbit), and the effects on the cornea, iris, and conjunctiva are observed and scored.

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing the risks associated with

1,5-Diphenylcarbazone.

3.1. Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for safe handling.

Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Eye/Face Protection Wear chemical safety goggles.

Skin Protection

Wear compatible chemical-resistant gloves

(e.g., nitrile rubber). Wear a lab coat or other

protective clothing to prevent skin contact.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

3.2. Handling Procedures

Avoid contact with eyes, skin, and clothing.[3]

Avoid breathing dust.[3]

Wash thoroughly after handling.
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Keep containers tightly closed when not in use.

Use only in a well-ventilated area.

3.3. Storage Requirements

Store in a cool, dry, well-ventilated area away from incompatible materials.[4]

Keep containers tightly sealed.[4]

Store away from strong oxidizing agents.[1]

Protect from light.[5]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

4.1. Fire-Fighting Measures

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1]

Specific Hazards: May emit toxic fumes under fire conditions, including nitrogen oxides and

carbon monoxide.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]

4.2. Accidental Release Measures

In the case of a spill, follow the logical workflow outlined below.

Initial Actions Containment & Cleanup Final Steps

Evacuate Immediate Area Ensure Adequate Ventilation Remove Ignition Sources
Don Appropriate PPE

(Gloves, Goggles, Respirator)
Contain the Spill

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect into a Labeled
Waste Container

Decontaminate Spill Area
Dispose of Waste According

to Regulations
Report the IncidentSpill Occurs
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Click to download full resolution via product page

Caption: Logical workflow for handling a 1,5-Diphenylcarbazone spill.

Disposal Considerations
Dispose of 1,5-Diphenylcarbazone and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Do not allow it to enter drains or

waterways.

Disclaimer: This document is intended for informational purposes only and does not supersede

any official safety data sheets or regulatory guidelines. Always refer to the most current SDS for

1,5-Diphenylcarbazone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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